1-(2-Iodophenyl)-3-phenylthiourea

• IUPAC Name: 1-(2-iodophenyl)-3-phenylthiourea
• InChI: InChI=1S/C13H11IN2S/c14-11-8-4-5-9-12(11)16-13(17)15-10-6-2-1-3-7-10/h1-9H,(H2,15,16,17)
• InChI Key: LSVZLHKGSVOHOL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=S)NC2=CC=CC=C2I
• Molecular Formula: C13H11IN2S
• Molecular Weight: 354.21 g/mol

Description

1-(2-Iodophenyl)-3-phenylthiourea, also known as IPTU, is a chemical compound that has been extensively studied for its potential applications in scientific research. IPTU is a thiourea derivative that is commonly used as a pharmacological tool to investigate the effects of thyroid hormone on gene expression and metabolism.

Scientific Research Applications

Antipathogenic Activity

1-(2-Iodophenyl)-3-phenylthiourea, as a thiourea derivative, has been synthesized and tested for its interaction with bacterial cells. Its antipathogenic activity has been significant, particularly on Pseudomonas aeruginosa and Staphylococcus aureus strains. These findings suggest the potential of these derivatives for the development of novel anti-microbial agents with antibiofilm properties (Limban, Marutescu, & Chifiriuc, 2011).

Coordination Polymers and Molecular Structures

Research involving this compound has also delved into its ability to form coordination polymers and molecular structures with mercury(II). These studies reveal different stoichiometries and molecular organization, which could have implications for the development of new materials and chemical processes (Okuniewski, Rosiak, Chojnacki, & Becker, 2015).

Non-Linear Optical Behavior

The non-linear optical (NLO) behavior of thiourea derivatives, including this compound, has been a subject of interest. Studies involve examining their electronic properties and molecular stability, which could be crucial for applications in photonics and optoelectronics (Lestard, Gil, Estévez-Hernández, Erben, & Duque, 2015).

Corrosion Inhibition

Research has demonstrated the effectiveness of this compound derivatives as corrosion inhibitors for metals. This application is particularly relevant in industrial contexts where metal longevity and integrity are crucial (Fouda & Hussein, 2012).

Fluorescent Chemodosimeters

This compound derivatives have been employed in developing highly selective fluorescent chemodosimeters for detecting metal ions. These compounds have demonstrated effectiveness in detecting and imaging intracellular methylmercury or mercury, which is significant for environmental and biological monitoring (Deng et al., 2017).

Thermal and Structural Investigation

The thermal decomposition and structural properties of bisthiourea derivatives, including this compound, have been a research focus. These studies can inform the design of materials with specific thermal properties for various industrial applications (Pansuriya, Parekh, Friedrich, & Maguire, 2012).